N-(2,5-dimethylphenyl)-2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinamine

• IUPAC Name: N-(2,5-dimethylphenyl)-2-phenyl-6-pyrazol-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C21H19N5/c1-15-9-10-16(2)18(13-15)23-19-14-20(26-12-6-11-22-26)25-21(24-19)17-7-4-3-5-8-17/h3-14H,1-2H3,(H,23,24,25)
• InChI Key: IHSYBBBLIDKPTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=CC(=NC(=N2)C3=CC=CC=C3)N4C=CC=N4
• Molecular Formula: C21H19N5
• Molecular Weight: 341.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinamine, also known as "Compound X", is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of pyrimidine-based kinase inhibitors, which are known for their ability to inhibit the activity of specific enzymes in the body.

Mechanism of Action

Compound X works by inhibiting the activity of specific kinases in the body. Kinases are enzymes that play a crucial role in various cellular processes such as cell growth, division, and differentiation. By inhibiting the activity of specific kinases, Compound X can disrupt these cellular processes and prevent the growth and proliferation of cancer cells. In addition, Compound X can also inhibit the inflammatory response by blocking the activity of kinases that are involved in this process.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that Compound X can inhibit the activity of specific kinases in a dose-dependent manner. In vivo studies have also shown that Compound X can reduce tumor growth and metastasis in animal models of cancer. In addition, Compound X has been shown to reduce inflammation and improve symptoms in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments, including its high potency and selectivity for specific kinases. This allows researchers to study the effects of inhibiting specific kinases on various cellular processes. However, one limitation of Compound X is its low solubility, which can make it difficult to administer in vivo. In addition, its high potency can also lead to off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Compound X. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another area of interest is the identification of new targets for Compound X, as well as the development of more potent and selective inhibitors. In addition, further studies are needed to investigate the potential applications of Compound X in other areas such as neurological disorders and infectious diseases.

Synthesis Methods

Compound X can be synthesized using a multi-step process involving various chemical reactions. The first step involves the synthesis of 2,5-dimethylphenylamine, which is then reacted with pyrazole-1-carboxylic acid to form 2,5-dimethylphenyl-1H-pyrazole. This intermediate compound is then reacted with 2-chloro-4,6-diphenylpyrimidine to form Compound X. The purity and yield of the final product can be improved using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields such as cancer research, inflammation, and autoimmune diseases. In cancer research, Compound X has been shown to inhibit the activity of specific kinases such as c-Met and Axl, which are known to be involved in tumor growth and metastasis. Inflammation and autoimmune diseases are also areas where Compound X has shown potential, as it can inhibit the activity of kinases such as JAK and TYK2, which are involved in the inflammatory response.